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Compound of Interest

Compound Name: iIMDK
Cat. No.: B15620127
Get Quote
\ J

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides essential information and a step-by-step procedure for the safe disposal of
iIMDK, a potent inhibitor of PI3K and midkine (MDK) utilized in cancer research. While specific
disposal protocols for iMDK are not explicitly detailed in readily available documentation, this
document synthesizes known chemical properties and general best practices for hazardous
waste management to offer a comprehensive operational plan.

Chemical and Physical Properties of IMDK

Understanding the properties of iMDK is the first step toward its safe handling and disposal.
The following table summarizes key data for the compound.
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Property Value Reference
CAS Number 881970-80-5 [1][2][3]
Molecular Formula C21H13FN202S [1][2]
Molecular Weight 376.41 g/mol [2][3]
Appearance Solid, off-white [3]

. Soluble in DMSO (5 mg/mL),
Solubility _ [2][3]
Insoluble in water and ethanol

2-8°C or -20°C for long-term
Storage Temperature [2][3]
powder storage

Storage Class Code 11 - Combustible Solids [3]

WGK 3 (severely hazardous to
WGK (Water Hazard Class) [3]
water)

Experimental Protocols: Safe Disposal Procedure
for IMDK

The following procedure is based on general guidelines for the disposal of solid, combustible,
and potentially hazardous chemical waste in a laboratory setting.[4][5][6]

Personnel Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,
gloves, and a lab coat.[4][7]

e Conduct all handling and disposal procedures within a certified chemical fume hood to avoid
inhalation of any dust or vapors.

Step-by-Step Disposal Guide:
o Waste Identification and Segregation:

o iMDK waste should be classified as hazardous chemical waste.
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o Segregate solid IMDK waste from liquid waste. Do not mix with incompatible materials.[6]

o Contaminated materials such as gloves, pipette tips, and empty vials that have come into
contact with iMDK should also be treated as hazardous waste.[8][9]

e Solid Waste Disposal:

o Collect all solid iMDK powder and contaminated disposables in a designated, leak-proof,
and clearly labeled hazardous waste container.[6]

o The container must be made of a material compatible with the chemical.

o The label should include the words "Hazardous Waste," the full chemical name ("iMDK"
and its CAS number), and the primary hazards (e.g., "Combustible,” "Toxic").[6]

e Liquid Waste Disposal (iMDK in solvent):

o Agueous solutions containing iMDK should not be disposed of down the drain due to its
high water hazard classification (WGK 3).[3][10]

o Collect liquid waste containing iMDK (e.g., in DMSO) in a separate, sealed, and clearly
labeled hazardous waste container.

o The label must identify the solvent and the dissolved iMDK.
o Decontamination of Glassware:

o Glassware contaminated with iMDK should be triple-rinsed with a suitable solvent (such
as DMSO, in which it is soluble) followed by water.

o The rinsate from the initial rinses must be collected and disposed of as liquid hazardous
waste.[6]

o After decontamination, the glassware can be washed normally.

o Storage Pending Disposal:
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o Store the sealed hazardous waste containers in a designated, well-ventilated, and secure
secondary containment area away from heat sources and incompatible materials.[4][6]

o Keep containers closed except when adding waste.[6]

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[6]
o Follow all institutional and local regulations for hazardous waste disposal.

IMDK Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of iMDK
and associated materials.
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Caption: Workflow for the safe segregation and disposal of iMDK waste.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15620127/docs?utm_src=pdf-body-img#navigating-the-disposal-of-imdk-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15620127/docs?utm_src=pdf-body#navigating-the-disposal-of-imdk-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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